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Topic: Neuropeptide Y (29-64) Solubility in DMSO and Water

Introduction

Neuropeptide Y (NPY) is a 36-amino acid peptide neurotransmitter that is widely expressed in
the central and peripheral nervous systems.[1] It is involved in a variety of physiological
processes, including the regulation of appetite, stress response, and blood pressure.[2] The
fragment Neuropeptide Y (29-64) is a 36-amino acid peptide derived from the full-length NPY.
[3][4] Understanding the solubility and handling of NPY (29-64) is critical for its application in in
vitro and in vivo studies. These application notes provide detailed information on the solubility
of NPY (29-64) in dimethyl sulfoxide (DMSO) and water, along with protocols for its dissolution
and storage.

Data Presentation: Solubility of Neuropeptide Y (29-
64)

The solubility of Neuropeptide Y (29-64) has been determined in both water and DMSO. The
following table summarizes the quantitative solubility data for easy reference and comparison.
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. Molar Solubility
Solvent Solubility (mg/mL) (mM) Notes
m

Water = 46.67[3][4] = 10.92[3][4]

Ultrasonic assistance
is required for

DMSO 16.67[3][4] 3.90[3][4] dissolution.[3][4] Use
newly opened, non-
hygroscopic DMSO.[4]

Molecular Weight of Neuropeptide Y (29-64): 4272.7 g/mol [5]

Experimental Protocols
General Guidelines for Handling Peptides

» Before opening, allow the peptide vial to equilibrate to room temperature to prevent
condensation.

e Use sterile, nuclease-free, and pyrogen-free labware and reagents.[6]

o For cell culture experiments, it is crucial to maintain sterility throughout the process.

Protocol for Dissolving Neuropeptide Y (29-64) in Water

This protocol is recommended for preparing aqueous stock solutions of NPY (29-64).

Materials:

Neuropeptide Y (29-64) powder

Sterile, distilled water (H20)

Sterile microcentrifuge tubes

Calibrated pipette and sterile tips

Procedure:
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» Weigh the required amount of NPY (29-64) powder in a sterile microcentrifuge tube.

e Add the calculated volume of sterile water to achieve the desired concentration (up to >
46.67 mg/mL).[3][4]

o Gently vortex or pipette the solution to mix.
« If necessary, sonication in a water bath can be used to aid dissolution.
o For use in cell culture, filter-sterilize the final solution through a 0.22 um filter.[4]

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Protocol for Dissolving Neuropeptide Y (29-64) in DMSO

This protocol is suitable for creating a concentrated stock solution in an organic solvent.

Materials:

Neuropeptide Y (29-64) powder

Anhydrous, high-purity DMSO (use a newly opened bottle to avoid hygroscopic effects)[4]

Sterile microcentrifuge tubes

Calibrated pipette and sterile tips

Ultrasonic bath

Procedure:

Weigh the desired amount of NPY (29-64) powder in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve the desired concentration (up to 16.67
mg/mL).[3][4]

Gently vortex the tube.

Place the tube in an ultrasonic bath and sonicate until the peptide is fully dissolved.[3][4]
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e For cell culture applications, the DMSO stock solution must be further diluted in an aqueous
buffer or cell culture medium to a final DMSO concentration that is non-toxic to the cells
(typically < 0.5%, with primary cells often requiring < 0.1%).[7]

 Aliquot the stock solution and store appropriately.

Storage of Stock Solutions

« In solution: Store aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[3][4]

o Powder: Store the lyophilized powder at -20°C or -80°C for long-term stability (up to 2 years).
[4]

e Important: Avoid repeated freeze-thaw cycles as this can lead to peptide degradation.[3]

Mandatory Visualizations
Experimental Workflow for Solubility Testing

Caption: Workflow for dissolving Neuropeptide Y (29-64).

Neuropeptide Y Signaling Pathway

Neuropeptide Y exerts its biological effects by binding to a family of G protein-coupled
receptors (GPCRs), primarily Y1, Y2, Y4, and Y5 receptors.[2] Activation of these receptors
typically couples to Gai/o proteins, leading to the inhibition of adenylyl cyclase and a
subsequent decrease in intracellular cyclic AMP (cCAMP) levels.[1][8] This can modulate the
activity of Protein Kinase A (PKA).[8][9] Additionally, NPY receptor activation can stimulate
other signaling cascades, including the Phospholipase C (PLC) pathway, leading to an increase
in intracellular calcium and activation of Protein Kinase C (PKC), as well as the Mitogen-
Activated Protein Kinase/Extracellular Signal-Regulated Kinase (MAPK/ERK) pathway.[1][8]

Caption: Simplified Neuropeptide Y signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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